Cas no 69429-70-5 (1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl-)

1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl- Properties

Names and Identifiers

• 1,2-Benziodoxole,1,3-dihydro-1-hydroxy-3,3-dimethyl-
• 1,3-DIHYDRO-1-HYDROXY-3,3-DIMETHYL-1,2-BENZIODOXOLE
• 1-hydroxy-3,3-dimethyl-1λ³,2-benziodoxole
• 1,3-Dihydro-1-hydroxy-3,3-dimethyl-1,2-benziodoxol
• 1-Hydroxy-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole
• 1-hydroxy-3,3-dimethyl-1
• 1-hydroxy-3,3-dimethyl-3(1H)-1,2-benziodoxol
• 1-hydroxy-3,3-dimethyl-3-(1H)-1,2-benziodoxole
• AC1L750D
• NSC312854
• DTXSID90317230
• NSC-312854
• 1,3-Dihydro-1-hydroxy-3,3-dimethyl-1,2-benziodoxole, 98.0-102.0% (AT)
• MFCD28411323
• 1-hydroxy-3,3-dimethyl-1lambda3,2-benziodoxole
• 9-hydroxy-7,7-dimethyl-9$l^{3}-ioda-8-oxabicyclo[4.3.0]nona-1,3,5-trie ne
• 69429-70-5
• 3,3-Dimethyl-1lambda~3~,2-benziodoxol-1(3H)-ol
• +Expand

• InChIKey： LYUULLIYJCLGFU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11IO2/c1-9(2)7-5-3-4-6-8(7)10(11)12-9/h3-6,11H,1-2H3
• SMILES： CC1(C)C2=CC=CC=C2I(O)O1

Computed Properties

• Exact Mass: 277.97993
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 277.98
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.46